Benzenepropanamide, N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-

• IUPAC Name: N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-3-phenylpropanamide
• InChI: InChI=1S/C20H18N2OS/c23-18(13-10-14-6-2-1-3-7-14)21-20-22-19-16-9-5-4-8-15(16)11-12-17(19)24-20/h1-9H,10-13H2,(H,21,22,23)
• InChI Key: RQGOVWWFMBSAQU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C3=CC=CC=C31)N=C(S2)NC(=O)CCC4=CC=CC=C4
• Molecular Formula: C20H18N2OS
• DSSTOX Substance ID: DTXSID20401994
• Molecular Weight: 334.4 g/mol
• CAS RN: 139287-02-8

Description

Benzenepropanamide, N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)- is a chemical compound that has been extensively studied in the scientific community for its potential applications in various fields.

Mechanism of Action

Target of Action

It’s known that thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For example, as antioxidants, they can neutralize free radicals, while as antimicrobial agents, they can inhibit the growth of bacteria or fungi .

Biochemical Pathways

The compound has been reported to remarkably affect Mycobacterium tuberculosis energetics . This suggests that it may interfere with the biochemical pathways involved in the energy metabolism of this bacterium.

Pharmacokinetics

The compound poses several medicinal chemistry challenges concerning its toxicity and drug-likeness . This suggests that its bioavailability may be influenced by these factors.

Result of Action

The compound has been reported to have a significant effect on Mycobacterium tuberculosis energetics . This suggests that it may lead to changes in the energy metabolism of this bacterium, potentially inhibiting its growth or survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Benzenepropanamide, N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)- in lab experiments is its high selectivity towards metal ions such as copper and zinc. This allows for the detection of these ions in complex biological samples. However, the compound has limitations in terms of its stability and solubility, which can affect its performance in certain applications.

Future Directions

There are several future directions for research on Benzenepropanamide, N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-. One potential direction is the development of new synthetic methods to improve the yield and purity of the compound. Another direction is the investigation of its potential applications in drug delivery systems for cancer therapy. Additionally, there is potential for the development of new fluorescent probes based on the structure of Benzenepropanamide, N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)- for the detection of other metal ions.

Scientific Research Applications

Benzenepropanamide, N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)- has been studied for its potential applications in various fields of science. One of the main areas of research has been its use as a fluorescent probe for the detection of metal ions such as copper and zinc. The compound has also been investigated for its potential use as a drug delivery system for cancer therapy.